Cas no 206446-98-2 (2-Pentanone, 4-hydroxy-5-phenyl-)

• Product Name: 2-Pentanone, 4-hydroxy-5-phenyl-
• CAS No: 206446-98-2
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• CID: 1395153
• PubChem ID: 71358444
• Update Time: 2025-04-20

2-Pentanone, 4-hydroxy-5-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2-Pentanone, 4-hydroxy-5-phenyl-
• 4-hydroxy-5-phenylpentan-2-one
• 206446-98-2
• DTXSID00782450

• Inchi： 1S/C11H14O2/c1-9(12)7-11(13)8-10-5-3-2-4-6-10/h2-6,11,13H,7-8H2,1H3
• InChI Key： WLYDVDCMHLCWTF-UHFFFAOYSA-N
• SMILES： OC(CC(C)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 178.09942
• Monoisotopic Mass: 178.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3